Cas no 1361469-72-8 (4,5-Bis(2,4,6-trichlorophenyl)-2-(trifluoromethyl)pyridine)

• Product Name: 4,5-Bis(2,4,6-trichlorophenyl)-2-(trifluoromethyl)pyridine
• CAS No: 1361469-72-8
• MF: C₁₈H₆Cl₆F₃N
• MW: 505.960149288177
• CID: 4968355
• Update Time: 2025-06-08

4,5-Bis(2,4,6-trichlorophenyl)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4,5-Bis(2,4,6-trichlorophenyl)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C18H6Cl6F3N/c19-7-1-11(21)16(12(22)2-7)9-5-15(18(25,26)27)28-6-10(9)17-13(23)3-8(20)4-14(17)24/h1-6H
• InChI Key： BFKZNVLUJAYLTM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1=CC(C(F)(F)F)=NC=C1C1C(=CC(=CC=1Cl)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 514
• XLogP3: 8.8
• Topological Polar Surface Area: 12.9

Additional information on 4,5-Bis(2,4,6-trichlorophenyl)-2-(trifluoromethyl)pyridine

Professional Introduction to 4,5-Bis(2,4,6-trichlorophenyl)-2-(trifluoromethyl)pyridine (CAS No. 1361469-72-8)

4,5-Bis(2,4,6-trichlorophenyl)-2-(trifluoromethyl)pyridine is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1361469-72-8, is characterized by its unique structural features, which include the presence of trichlorophenyl and trifluoromethyl substituents. These functional groups contribute to its distinct chemical properties, making it a valuable candidate for various applications in medicinal chemistry and synthetic organic chemistry.

The molecular structure of 4,5-Bis(2,4,6-trichlorophenyl)-2-(trifluoromethyl)pyridine consists of a pyridine core substituted with two trichlorophenyl groups at the 4 and 5 positions, and a trifluoromethyl group at the 2 position. This arrangement imparts a high degree of lipophilicity and electronic richness to the molecule, which are critical factors in drug design. The presence of multiple halogen atoms also enhances its reactivity, making it a versatile intermediate in the synthesis of more complex pharmacophores.

In recent years, there has been growing interest in exploring the pharmacological potential of this compound. Its unique structural motifs have led researchers to investigate its effects on various biological targets. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory and metabolic pathways. The trifluoromethyl group, in particular, is known to increase metabolic stability and binding affinity, which are crucial attributes for a drug candidate.

The synthesis of 4,5-Bis(2,4,6-trichlorophenyl)-2-(trifluoromethyl)pyridine involves multi-step organic reactions that require precise control over reaction conditions. The use of specialized reagents and catalysts ensures the high yield and purity of the final product. Advanced synthetic techniques such as cross-coupling reactions and palladium-catalyzed transformations have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound's complexity but also demonstrate the advancements in synthetic methodologies that are essential for modern drug discovery.

The compound's potential applications extend beyond traditional pharmaceuticals. Researchers are exploring its use in materials science and agrochemicals due to its ability to act as a building block for more complex molecules. The stability provided by the halogen substituents makes it particularly useful in environments where chemical resistance is required. Additionally, its electronic properties have been investigated for their potential use in organic electronics and as intermediates in the development of new materials with specific optoelectronic characteristics.

The latest research on 4,5-Bis(2,4,6-trichlorophenyl)-2-(trifluoromethyl)pyridine has revealed intriguing insights into its biological activity. Preclinical studies have shown that certain derivatives exhibit promising results in models of neurological disorders and cancer. The interaction between the trichlorophenyl and trifluoromethyl groups with biological targets appears to modulate key signaling pathways effectively. These findings underscore the importance of this compound as a scaffold for further medicinal chemistry exploration.

The development of new synthetic routes to optimize the production of 4,5-Bis(2,4,6-trichlorophenyl)-2-(trifluoromethyl)pyridine is an ongoing area of research. Innovations in green chemistry principles have led to more sustainable methods that reduce waste and improve efficiency. These advancements not only benefit the environment but also make the production process more cost-effective and scalable for industrial applications. The integration of computational chemistry tools has further accelerated the discovery process by predicting reaction outcomes and optimizing synthetic pathways.

The compound's role in drug discovery is further highlighted by its versatility as an intermediate. It can be modified through various chemical transformations to produce a wide range of derivatives with tailored properties. This flexibility allows researchers to fine-tune its pharmacological profile for specific therapeutic applications. The ability to generate structurally diverse compounds from a common core molecule exemplifies the power of modern synthetic organic chemistry in addressing complex biological challenges.

In conclusion, 4,5-Bis(2,4,6-trichlorophenyl)-2-(trifluoromethyl)pyridine (CAS No. 1361469-72-8) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Its synthesis showcases the latest developments in organic chemistry techniques, while its potential applications span across multiple industries. As research continues to uncover new therapeutic possibilities and sustainable synthetic methods, this compound is poised to play a crucial role in future drug development efforts.